Cas no 5884-99-1 (Androsta-1,4,6-triene-3,17-dione,2-chloro- (7CI,8CI))

• Product Name: Androsta-1,4,6-triene-3,17-dione,2-chloro- (7CI,8CI)
• CAS No: 5884-99-1
• MF: C₂₅H₃₈N₄O₃
• MW: 442.594226360321
• CID: 380981
• PubChem ID: 5238130
• Update Time: 2025-04-19

Androsta-1,4,6-triene-3,17-dione,2-chloro- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4,6-triene-3,17-dione,2-chloro- (7CI,8CI)
• N-[2-[[5-tert-butyl-2-(2-methylphenyl)pyrazol-3-yl]amino]-2-oxoethyl]-N-(2-methoxyethyl)hexanamide
• 5884-99-1
• DTXSID80412329

• Inchi： 1S/C25H38N4O3/c1-7-8-9-14-24(31)28(15-16-32-6)18-23(30)26-22-17-21(25(3,4)5)27-29(22)20-13-11-10-12-19(20)2/h10-13,17H,7-9,14-16,18H2,1-6H3,(H,26,30)
• InChI Key： NNTIBXNMJWOXIW-UHFFFAOYSA-N
• SMILES： O=C(CCCCC)N(CCOC)CC(NC1=CC(C(C)(C)C)=NN1C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 442.29464
• Monoisotopic Mass: 442.294391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5
• XLogP3: 4.8

Experimental Properties

• Density: 1.07
• Boiling Point: 617.6°C at 760 mmHg
• Flash Point: 327.3°C
• Refractive Index: 1.543
• PSA: 76.46